![molecular formula C14H13NO2 B1270056 2-(3'-Amino-[1,1'-biphenyl]-4-yl)acetic acid CAS No. 886363-12-8](/img/structure/B1270056.png)
2-(3'-Amino-[1,1'-biphenyl]-4-yl)acetic acid
Overview
Description
“2-(3’-Amino-[1,1’-biphenyl]-4-yl)acetic acid” is a compound that contains a biphenyl group, an amino group, and an acetic acid group . The biphenyl group consists of two benzene rings linked at the [1,1’] position . The amino group (-NH2) and the acetic acid group (-COOH) are common functional groups in organic chemistry .
Synthesis Analysis
The synthesis of biphenyl derivatives involves several metalated chemical reactions such as Wurtz–Fittig, Ullmann, Bennett–Turner, Negishi, Kumada, Stille, Suzuki–Miyaura, Friedel–Crafts, cyanation, amination, and various electrophilic substitution reactions . The specific synthesis pathway for “2-(3’-Amino-[1,1’-biphenyl]-4-yl)acetic acid” is not explicitly mentioned in the search results.Molecular Structure Analysis
The molecular structure of the compound can be deduced from its name. It contains a biphenyl group, which consists of two benzene rings linked at the [1,1’] position. One of the benzene rings has an amino group (-NH2) attached at the 3’ position. The acetic acid group (-COOH) is attached to the 2 position of the biphenyl group .Chemical Reactions Analysis
Biphenyl compounds undergo reactions similar to benzene as they both undergo electrophilic substitution reactions . The specific chemical reactions involving “2-(3’-Amino-[1,1’-biphenyl]-4-yl)acetic acid” are not explicitly mentioned in the search results.Scientific Research Applications
Non-Steroidal Anti-Inflammatory Drug (NSAID)
“4-biphenyl-3’-amino-acetic acid” is a non-steroidal anti-inflammatory drug (NSAID) and an active metabolite of the prodrug fenbufen . It inhibits prostaglandin E2 (PGE2) synthesis in a cell-free assay .
Inhibition of γ-aminobutyric Acid Receptors
This compound, upon interaction with quinolone antibacterial agents, induces functional blockade of the γ-aminobutyric acid receptors .
Suppression of UV-induced Erythema
In vivo, “4-biphenyl-3’-amino-acetic acid” (2 mg/kg) suppresses UV-induced erythema in guinea pigs .
Organic Chemistry Intermediate
Biphenyl derivatives, including “4-biphenyl-3’-amino-acetic acid”, are significant intermediates in organic chemistry . They are used to produce an extensive range of drugs, products for agriculture, fluorescent layers in organic light-emitting diodes (OLEDs), and building blocks for basic liquid crystals .
Medicinal Chemistry Platform
Several biphenyl derivatives, including “4-biphenyl-3’-amino-acetic acid”, serve as versatile and multifaceted platforms in medicinal chemistry . A large number of biphenyl derivatives are patented and broadly used in medicine as antiandrogenic, immunosuppressant, antifungal, antibacterial, antimicrobial, anti-inflammatory, anti-proliferative, osteoporosis, antihypertensive, antitumor, β-glucuronidase inhibition activity, anti-leukemia agent hypotensive, anti-cholinesterase, anti-diabetic, and antimalaria drugs .
Inclusion Complex with β-cyclodextrin
“4-biphenyl-3’-amino-acetic acid” forms a solid inclusion complex with β-cyclodextrin , which could potentially enhance its solubility and bioavailability.
Mechanism of Action
Target of Action
It’s worth noting that bioactive aromatic compounds, such as indole derivatives, have been found to bind with high affinity to multiple receptors , suggesting a potential multi-target mechanism of action.
Mode of Action
It has been suggested that the compound may interact with its targets to induce changes at the molecular level
Biochemical Pathways
It’s known that bioactive aromatic compounds can influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . This suggests that 4-biphenyl-3’-amino-acetic acid may affect multiple biochemical pathways.
Result of Action
It’s suggested that the compound may have potential non-steroidal anti-inflammatory properties . It’s also noted that the compound, upon interaction with quinolone antibacterial agents, induces functional blockade of the γ-aminobutyric acid receptors .
properties
IUPAC Name |
2-[4-(3-aminophenyl)phenyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO2/c15-13-3-1-2-12(9-13)11-6-4-10(5-7-11)8-14(16)17/h1-7,9H,8,15H2,(H,16,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NAAHKTGYIYVJMX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)N)C2=CC=C(C=C2)CC(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80362739 |
Source
|
| Record name | 4-biphenyl-3'-amino-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80362739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
227.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
886363-12-8 |
Source
|
| Record name | 4-biphenyl-3'-amino-acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80362739 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 886363-12-8 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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